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Cat. No.: B605751 Get Quote

Welcome to the technical support center for AKT-IN-1. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting in vivo

experiments with this allosteric AKT inhibitor. The following troubleshooting guides and

frequently asked questions (FAQs) are formatted to directly address specific challenges you

may encounter during your research.

Understanding AKT-IN-1: Mechanism of Action
AKT-IN-1 is an allosteric inhibitor that targets the PI3K/AKT/mTOR signaling pathway, a critical

regulator of cell survival, proliferation, and metabolism.[1][2][3][4] Unlike ATP-competitive

inhibitors, allosteric inhibitors like AKT-IN-1 bind to a site on the AKT enzyme distinct from the

ATP-binding pocket. This binding event locks the kinase in an inactive conformation, preventing

its downstream signaling activities.[5] This mechanism can offer greater selectivity and a

different pharmacological profile compared to traditional kinase inhibitors.

Diagram of the PI3K/AKT/mTOR Signaling Pathway and Inhibition by AKT-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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